Cas no 5396-28-1 (4-methylxanthen-9-one)

• Product Name: 4-methylxanthen-9-one
• CAS No: 5396-28-1
• MF: C₁₄H₁₀O₂
• MW: 210.228003978729
• CID: 1588780
• PubChem ID: 219665
• Update Time: 2025-04-21

4-methylxanthen-9-one Chemical and Physical Properties

Names and Identifiers

• 4-methylxanthen-9-one
• 4-methyl-xanthen-9-one
• 4-methylxanthone
• NSC1231
• AC1Q6E5Y
• 4-methyl-9H-xanthone
• 4-methyl-9H-xanthen-9-one
• NSC11153
• CTK1H3850
• SureCN8711628
• AC1L578L
• 4-Methyl-xanthen-9-on
• 4-methyl-xanthen-9-one; 4-methylxanthone; NSC1231; AC1Q6E5Y; 4-methyl-9H-xanthone; 4-methyl-9H-xanthen-9-one; NSC11153; CTK1H3850; SureCN8711628; AC1L578L; 4-Methyl-xanthen-9-on;
• NSC-11153
• OGZJIXXTIGVQCR-UHFFFAOYSA-N
• DTXSID70277227
• NSC-1231
• 4-methylxanthenone
• SCHEMBL8711628
• 4-Methylxanthon
• 5396-28-1

• Inchi： 1S/C14H10O2/c1-9-5-4-7-11-13(15)10-6-2-3-8-12(10)16-14(9)11/h2-8H,1H3
• InChI Key： OGZJIXXTIGVQCR-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C2C=CC=C(C)C1=2)=O

Computed Properties

• Exact Mass: 210.0681
• Monoisotopic Mass: 210.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.237
• Boiling Point: 366°C at 760 mmHg
• Flash Point: 174.6°C
• Refractive Index: 1.628
• PSA: 26.3
• LogP: 3.25460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans